2-(3-Chloropropoxy)-2-cyclopropylacetonitrile
Description
2-(3-Chloropropoxy)-2-cyclopropylacetonitrile is a chemical compound that belongs to the class of nitriles. It is also known as CPACN and has a molecular formula of C8H11ClNO. This compound has gained significant attention in scientific research due to its potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Insecticide Development
2-(3-Chloropropoxy)-2-cyclopropylacetonitrile: has been studied for its potential use in insecticide formulations. Research indicates that derivatives of this compound can be encapsulated in liposomes to target specific insect cells, reducing toxicity to non-target species .
Pharmaceutical Research
In the realm of pharmacology, 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile derivatives have been explored for their interactions with biological molecules. Quantum mechanical studies suggest that these compounds could enhance the pharmacological properties of drugs when adsorbed on surfaces like graphene or fullerene .
Nanotechnology
This compound’s derivatives are being investigated for their utility in nanotechnology. They may serve as building blocks for creating novel nanostructures that could be used in various applications, including drug delivery systems and material science .
Agricultural Research
The agricultural sector is exploring the use of 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile derivatives as potential agents to protect crops. Their effectiveness in pest control and their impact on crop yield are areas of active research .
Chemical Synthesis
In chemical synthesis, this compound is a candidate for developing new synthetic pathways. It could be used to synthesize a variety of complex molecules, potentially leading to the discovery of new materials or pharmaceuticals .
Material Science
Material scientists are interested in 2-(3-Chloropropoxy)-2-cyclopropylacetonitrile for its potential applications in creating new materials. Its derivatives could contribute to the development of advanced materials with unique properties for industrial use .
Environmental Applications
Finally, environmental scientists are examining the potential environmental applications of this compound. Its derivatives could play a role in environmental remediation processes or as part of sustainable practices in various industries .
properties
IUPAC Name |
2-(3-chloropropoxy)-2-cyclopropylacetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12ClNO/c9-4-1-5-11-8(6-10)7-2-3-7/h7-8H,1-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJJJGFREBDTYEB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C#N)OCCCCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Chloropropoxy)-2-cyclopropylacetonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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